N-[(2,4-dimethylpyrimidin-5-yl)methyl]-2-(3-methylphenyl)-2-morpholin-4-ylethanamine

• IUPAC Name: N-[(2,4-dimethylpyrimidin-5-yl)methyl]-2-(3-methylphenyl)-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C20H28N4O/c1-15-5-4-6-18(11-15)20(24-7-9-25-10-8-24)14-21-12-19-13-22-17(3)23-16(19)2/h4-6,11,13,20-21H,7-10,12,14H2,1-3H3
• InChI Key: SDECUGGQHATSMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(CNCC2=CN=C(N=C2C)C)N3CCOCC3
• Molecular Formula: C20H28N4O
• Molecular Weight: 340.5 g/mol

Description

N-[(2,4-dimethylpyrimidin-5-yl)methyl]-2-(3-methylphenyl)-2-morpholin-4-ylethanamine is a complex organic compound with potential applications in various scientific fields. This compound features a pyrimidine ring substituted with dimethyl groups, a morpholine ring, and a phenyl group, making it a unique structure with diverse chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2,4-dimethylpyrimidin-5-yl)methyl]-2-(3-methylphenyl)-2-morpholin-4-ylethanamine typically involves multi-step organic reactions The morpholine ring is then synthesized and attached to the pyrimidine ring through a series of nucleophilic substitution reactions

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The use of continuous flow reactors can also enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-[(2,4-dimethylpyrimidin-5-yl)methyl]-2-(3-methylphenyl)-2-morpholin-4-ylethanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring or the phenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with a palladium catalyst under mild pressure.

Substitution: Halogenated reagents like bromine or chlorine in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

N-[(2,4-dimethylpyrimidin-5-yl)methyl]-2-(3-methylphenyl)-2-morpholin-4-ylethanamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic effects, particularly in targeting specific receptors or enzymes.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-[(2,4-dimethylpyrimidin-5-yl)methyl]-2-(3-methylphenyl)-2-morpholin-4-ylethanamine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and triggering a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(2,4-dimethylpyrimidin-5-yl)methyl]-2-(3-chlorophenyl)-2-morpholin-4-ylethanamine
• N-[(2,4-dimethylpyrimidin-5-yl)methyl]-2-(3-fluorophenyl)-2-morpholin-4-ylethanamine

Uniqueness

N-[(2,4-dimethylpyrimidin-5-yl)methyl]-2-(3-methylphenyl)-2-morpholin-4-ylethanamine is unique due to its specific substitution pattern on the pyrimidine and phenyl rings, which can influence its chemical reactivity and biological activity. The presence of the morpholine ring also adds to its distinct properties, making it a valuable compound for various research applications.